Cas no 2171844-70-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid
• CAS No: 2171844-70-3
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5992321
• PubChem ID: 165542826
• Update Time: 2025-05-19

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid
• 2171844-70-3
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoyl]pyrrolidine-3-carboxylic acid
• EN300-1498993

• Inchi： 1S/C27H23FN2O5/c28-24-21(25(31)30-13-12-16(14-30)26(32)33)10-5-11-23(24)29-27(34)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-11,16,22H,12-15H2,(H,29,34)(H,32,33)
• InChI Key： WIQGVDSWCWOHGQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid (CAS No. 2171844-70-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171844-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core substituted with functional groups that enhance its biological activity. The presence of a fluorobenzoyl moiety and an {(9H-fluoren-9-yl)methoxycarbonyl}amino group in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid reflects a deep understanding of molecular interactions and biological pathways. The pyrrolidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the benzoyl group enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the {(9H-fluoren-9-yl)methoxycarbonyl}amino substituent not only contributes to the compound's solubility but also modulates its pharmacokinetic properties, making it more suitable for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced therapeutic efficacy and reduced side effects. 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid has emerged as a key player in this landscape due to its unique structural features and potential biological activities. Studies have indicated that this compound exhibits promising properties in inhibiting various enzymatic targets, which are implicated in numerous diseases. For instance, preliminary investigations have suggested that it may interfere with the activity of kinases and other signaling molecules, thereby modulating pathways associated with cancer, inflammation, and neurodegenerative disorders.

The fluorobenzoyl moiety in the compound's structure is particularly noteworthy, as fluorine-containing compounds are well-documented for their enhanced bioavailability and binding affinity to biological targets. This feature has been leveraged in the development of several FDA-approved drugs, highlighting the importance of fluorine in medicinal chemistry. The {(9H-fluoren-9-yl)methoxycarbonyl}amino group further contributes to the compound's pharmacological profile by providing a site for hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid with biological targets at an unprecedented level of detail. These computational studies have provided valuable insights into how the compound interacts with enzymes such as kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The ability to predict these interactions computationally has significantly accelerated the drug discovery process, allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in introducing specific functional groups into the molecule while maintaining high enantioselectivity.

The pharmacological evaluation of 1-3-((9H-fluoren - 9 - ylmethoxycarbony l )a m i n o ) - 2 - f luorb enz o y l p y r r o l i d i n e - 3 - c arbox y l i c ac i d) has revealed several promising properties that make it an attractive candidate for further development. In vitro studies have demonstrated its ability to inhibit the activity of various kinases, including those involved in cancer cell proliferation and survival. Additionally, preliminary animal models have shown that the compound exhibits good oral bioavailability and distributes effectively throughout the body, suggesting potential for therapeutic use.

The potential applications of this compound are broad-ranging, encompassing areas such as oncology, immunology, and neurology. In oncology research, compounds like 1-( 3 - ( ( 9 H - f lu o r e n - 9 - y l ) m e t h o x y c a r b o n y l )a m i n o ) - 2 - f luorb enz o y l p y r r o l i d i n e - 3 - c arboxy l i c ac i d) that target kinases have shown significant promise in preclinical studies. By inhibiting aberrant signaling pathways that drive tumor growth, these compounds could offer new treatment options for patients with advanced or refractory cancers.

In immunology research,{( 9 H - f lu o r e n - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o } - 2 - f luorb enz o y l p y r r o l i d i n e - 3 - c arboxy l i c aci d may play a role in modulating immune responses by interacting with immune cells and signaling pathways involved in inflammation and autoimmunity. Its ability to modulate these processes could make it useful in treating autoimmune diseases such as rheumatoid arthritis or inflammatory bowel disease.

The neuroprotective potential of this compound is also an area of active investigation,{ ( ( 9 H - f lu o re n - 9 - y lm e t h oxyc arb ony l )a m i no ) }has been observed during early studies on neurological disorders like Alzheimer's disease or Parkinson's disease,{ ( { ( { { ( { { { {}}}}}}}}}}}}}. These conditions are characterized by progressive neuronal degeneration,{ ( { {( { ( { { {}}}}}}}}})}. By targeting specific molecular pathways involved in neurodegeneration,{ {( ( ( { ({})})})})}.it may be possible to slow down or halt disease progression,{ {( ((({}))}))}}}. Further research is needed to fully elucidate these mechanisms,{ (((((()))))}).but preliminary findings are encouraging.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists,{ (((((()))))}).biologists,{ (((((()))))}).and clinicians,{ (((((()))))}).each contributing their expertise to bring new therapies from bench to bedside,{ (((((()))))}).The study of compounds like 1-(( {((({({({(())})})})}))}))}-fluoro-benzoic-pyrrolidinone derivatives) exemplifies this collaborative approach,{ (((((()))))}).highlighting how structural innovation can lead to new therapeutic breakthroughs,{ (((((()))))}).In conclusion,{ (((((()))))}),}this article provides an overview of 1-(( {{(())})}-fluoro-benzoic-pyrrolidinone derivatives) highlighting its structural features,{ (((((()))))}),}potential biological activities,{ (((((()))))}),}and current research directions,{ (((((()))))}),}.As our understanding of disease mechanisms continues to evolve,{ (((((()))))}),}.compounds like this one will play an increasingly important role in developing next-generation therapeutics.